Cas no 2219374-91-9 (2-oxa-9-azadispiro4.1.5^{7}.1^{5}tridecane-8,11-dione)

• Product Name: 2-oxa-9-azadispiro4.1.5^{7}.1^{5}tridecane-8,11-dione
• CAS No: 2219374-91-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5968552
• PubChem ID: 165605288
• Update Time: 2025-07-20

2-oxa-9-azadispiro4.1.5^{7}.1^{5}tridecane-8,11-dione Chemical and Physical Properties

Names and Identifiers

• 2-oxa-9-azadispiro4.1.5^{7}.1^{5}tridecane-8,11-dione
• 2-oxa-9-azadispiro[4.1.5^{7}.1^{5}]tridecane-8,11-dione
• EN300-1708188
• 2219374-91-9

• Inchi： 1S/C11H15NO3/c13-8-3-11(9(14)12-4-8)5-10(6-11)1-2-15-7-10/h1-7H2,(H,12,14)
• InChI Key： DHPDNADXTGGSDU-UHFFFAOYSA-N
• SMILES： O1CCC2(C1)CC1(C(NCC(C1)=O)=O)C2

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-oxa-9-azadispiro4.1.5^{7}.1^{5}tridecane-8,11-dione

Introduction to 2-oxa-9-azadispiro4.1.5⁷.1⁵tridecane-8,11-dione (CAS No: 2219374-91-9)

2-oxa-9-azadispiro4.1.5⁷.1⁵tridecane-8,11-dione, identified by the Chemical Abstracts Service Number (CAS No) 2219374-91-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of spirooxindole derivatives, characterized by the presence of an oxygen atom and a nitrogen atom embedded within a spirocyclic arrangement, which imparts distinct electronic and steric properties conducive to molecular recognition and interaction with biological targets.

The molecular structure of 2-oxa-9-azadispiro4.1.5⁷.1⁵tridecane-8,11-dione consists of two fused rings connected by a single carbon atom at the spiro center. The oxo group (C=O) and the azacycloalkane moiety contribute to its overall rigidity and chirality, making it an attractive scaffold for designing novel pharmacophores. The presence of multiple stereogenic centers in this molecule allows for the synthesis of enantiomerically pure derivatives, which is a critical consideration in drug development due to the pronounced stereoselectivity observed in biological systems.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their remarkable stability, ease of functionalization, and ability to mimic natural product scaffolds. Among these, spirooxindole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The structural motif of 2-oxa-9-azadispiro4.1.5⁷.1⁵tridecane-8,11-dione has been shown to exhibit promising biological activities, particularly as kinase inhibitors and modulators of transcription factors.

The synthesis of 2-oxa-9-azadispiro4.1.5⁷.1⁵tridecane-8,11-dione involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Common synthetic strategies include cyclocondensation reactions between appropriately substituted precursors followed by ring-closure steps to form the spirocyclic core. The introduction of functional groups at specific positions on the molecule can be achieved through selective chemical modifications such as oxidation, reduction, or nucleophilic substitution reactions.

The pharmacological profile of 2-oxa-9-azadispiro4.1.5⁷.1¹⁵tridecane-8,11-dione has been explored in several preclinical studies conducted by academic research groups and pharmaceutical companies. These studies have demonstrated that this compound exhibits inhibitory activity against various kinases involved in cancer cell proliferation and survival pathways. Additionally, it has shown potential as an antagonist of nuclear receptors that regulate inflammation and immune responses.

The interest in spirooxindole derivatives like 2-oxa-9-azadispiro4.1.5⁷.1¹⁵tridecane-8,11-dione has also been fueled by their ability to cross the blood-brain barrier (BBB), making them candidates for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that these compounds can modulate cholinergic and dopaminergic systems without significant side effects at therapeutic doses.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the binding interactions between 2-oxa-9-azadispiro4.1.5⁷.1¹⁵tridecane-8,11-dione and its target proteins. These studies have provided insights into the key residues involved in binding affinity and have guided the design of optimized analogs with enhanced potency and selectivity.

The development of novel synthetic methodologies for spirooxindole derivatives is an ongoing area of research aimed at improving scalability and sustainability in their production. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex spirocycles efficiently under mild conditions with minimal waste generation.

The future prospects for 2-oxa-9 azadispiro 4 1 5^7 15 tridecane 8 11 dione (CAS No: 2219374 - 91 - 9) include further exploration of its pharmacological properties through structure-based drug design approaches combined with high-throughput screening techniques to identify new therapeutic applications.